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Compound of Interest

Compound Name: 1-Butylpiperazine

CAS No.: 5610-49-1

Cat. No.: B1267675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
butylpiperazine, a key intermediate in the synthesis of various pharmaceutical compounds.

The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, along with the experimental protocols for their acquisition. This

document is intended to serve as a valuable resource for the identification, characterization,

and quality control of 1-butylpiperazine in a laboratory setting.

Data Presentation
The spectroscopic data for 1-butylpiperazine is summarized in the following tables. Please

note that this data is predicted based on the chemical structure and typical values for the

constituent functional groups, as specific experimental data was not publicly available at the

time of this guide's compilation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data (Predicted)
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Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~2.85 t 4H
H-3, H-5 (piperazine

ring, adjacent to NH)

~2.40 t 4H

H-2, H-6 (piperazine

ring, adjacent to N-

butyl)

~2.35 t 2H
-N-CH₂-CH₂-CH₂-CH₃

(butyl group)

~1.65 s (broad) 1H -NH (piperazine ring)

~1.45 m 2H
-N-CH₂-CH₂-CH₂-CH₃

(butyl group)

~1.30 m 2H
-N-CH₂-CH₂-CH₂-CH₃

(butyl group)

~0.90 t 3H
-N-CH₂-CH₂-CH₂-CH₃

(butyl group)

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ) (ppm) Assignment

~58.0 -N-CH₂-CH₂-CH₂-CH₃ (butyl group)

~54.5 C-2, C-6 (piperazine ring)

~46.0 C-3, C-5 (piperazine ring)

~29.0 -N-CH₂-CH₂-CH₂-CH₃ (butyl group)

~20.5 -N-CH₂-CH₂-CH₂-CH₃ (butyl group)

~14.0 -N-CH₂-CH₂-CH₂-CH₃ (butyl group)

Infrared (IR) Spectroscopy
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IR Absorption Data (Predicted)

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Medium, Broad N-H stretch (secondary amine)

2955, 2925, 2870 Strong C-H stretch (alkyl)

2810 Medium C-H stretch (N-alkyl)

1465 Medium C-H bend (CH₂)

1380 Medium C-H bend (CH₃)

1130 Medium C-N stretch

Mass Spectrometry (MS)
Mass Spectrometry Data (Predicted)

m/z Relative Intensity (%) Assignment

142 30 [M]⁺ (Molecular Ion)

99 100
[M - C₃H₇]⁺ (Loss of propyl

radical)

85 40 [C₅H₁₁N₂]⁺

70 60 [C₄H₈N]⁺

56 80 [C₃H₆N]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:
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A sample of 1-butylpiperazine (approximately 10-20 mg) is dissolved in a deuterated

solvent (e.g., 0.6-0.7 mL of chloroform-d, CDCl₃).

The solution is transferred to a 5 mm NMR tube.

The tube is capped and carefully wiped clean before insertion into the spectrometer.

Instrumentation and Data Acquisition:

Instrument: A 400 MHz (or higher) NMR spectrometer.

¹H NMR:

A standard one-pulse sequence is used.

The spectral width is set to cover the expected range of proton chemical shifts (e.g., 0-10

ppm).

A sufficient number of scans (e.g., 16 or 32) are acquired to achieve a good signal-to-

noise ratio.

Data is processed with Fourier transformation, phasing, and baseline correction. Chemical

shifts are referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

¹³C NMR:

A proton-decoupled pulse sequence is used to obtain a spectrum with singlet peaks for

each carbon environment.

The spectral width is set to cover the expected range of carbon chemical shifts (e.g., 0-

100 ppm).

A larger number of scans is typically required compared to ¹H NMR due to the lower

natural abundance of ¹³C.

Data processing is similar to ¹H NMR, with chemical shifts referenced to the solvent peak

(e.g., CDCl₃ at 77.16 ppm).
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Infrared (IR) Spectroscopy
Sample Preparation:

As 1-butylpiperazine is a liquid, a thin film is prepared.

A drop of the neat liquid is placed between two sodium chloride (NaCl) or potassium bromide

(KBr) plates.

The plates are pressed together to create a thin, uniform film.

Instrumentation and Data Acquisition:

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

A background spectrum of the clean salt plates is recorded.

The prepared sample is placed in the spectrometer's sample holder.

The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

The resulting spectrum is displayed as transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)
Sample Preparation:

A dilute solution of 1-butylpiperazine is prepared in a volatile solvent such as methanol or

acetonitrile (e.g., 1 mg/mL, further diluted to approximately 10 µg/mL).

The solution is filtered if any particulate matter is present.

The sample is introduced into the mass spectrometer via direct infusion or through a gas

chromatography (GC) or liquid chromatography (LC) system.

Instrumentation and Data Acquisition:

Instrument: A mass spectrometer with an appropriate ionization source (e.g., Electron

Ionization - EI for GC-MS, or Electrospray Ionization - ESI for LC-MS).
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Ionization: For EI, a standard electron energy of 70 eV is used. For ESI, appropriate spray

voltage and nebulizing gas flow are set.

Mass Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) is set to scan a mass-to-

charge (m/z) range that includes the molecular weight of 1-butylpiperazine (142.24 g/mol )

and its expected fragments (e.g., m/z 40-200).

The resulting mass spectrum plots the relative abundance of ions as a function of their m/z

ratio.

Mandatory Visualization
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Caption: Experimental workflow for the spectroscopic analysis of 1-Butylpiperazine.

Caption: Molecular structure of 1-Butylpiperazine with predicted ¹H NMR assignments.

To cite this document: BenchChem. [Spectroscopic Characterization of 1-Butylpiperazine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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